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Compound of Interest

Compound Name: Methyl arachidate

Cat. No.: B153888

An In-depth Technical Guide to the Physical and Chemical Properties of Methyl Arachidate

Introduction

Methyl arachidate, also known as methyl eicosanoate, is the methyl ester of arachidic acid, a
saturated fatty acid with a 20-carbon backbone.[1][2] It belongs to the class of compounds
known as fatty acid methyl esters (FAMES).[3] This document provides a comprehensive
overview of its physical and chemical properties, experimental protocols for its analysis, and
relevant chemical relationships. It is intended for researchers, scientists, and professionals in
the fields of chemistry, biochemistry, and drug development.

Physical and Chemical Properties

Methyl arachidate is a white, wax-like crystalline solid at room temperature.[3] It is soluble in
hot alcohol and ether but sparingly soluble or insoluble in water.[2][3][4]

Quantitative Data Summary

The key physical and chemical properties of methyl arachidate are summarized in the table
below.
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Property

Value

Source(s)

Molecular Formula

C21H4202

[2][5]

326.56 g/mol (also reported as

Molecular Weight 326.60 g/mol) [2][5][6]
CAS Number 1120-28-1 [2]
Melting Point 45 - 48 °C [21[7]
Boiling Point 215 - 216 °C at 10 mmHg 2171
Density 0.8633 g/cm? at 20 °C [2]

Refractive Index

1.4317

[2]

Flash Point 113 °C (235.4 °F) - closed cup  [7]

Storage Temperature -20°C [2][7]

Topological Polar Surface Area  26.3 A2 [5]
QGBRLVONZXHAKJ-
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[2](7]

Experimental Protocols

The preparation and analysis of methyl arachidate typically follow standard procedures for

fatty acid methyl esters (FAMES). These methods are crucial for quality control, compositional

analysis of fats and oils, and biodiesel research.[8][9]

Preparation of Methyl Arachidate (Esterification)

Methyl arachidate is commonly prepared by the esterification of arachidic acid or the

transesterification of triglycerides containing arachidic acid residues. Acid-catalyzed

esterification is a widely used method.

Protocol: Acid-Catalyzed Esterification of Arachidic Acid

o Reagent Preparation (Methanolic HCI): A solution of approximately 1.2% to 2 M anhydrous

methanolic hydrochloride is prepared. This can be achieved by carefully adding acetyl
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chloride to anhydrous methanol.[10] For instance, 2 mL of acetyl chloride is slowly added to
18 mL of methanol to produce an approximately 2 M solution. This process is highly
exothermic and requires caution.

e Reaction Mixture: A known quantity of arachidic acid (or an oil containing it) is mixed with the
methanolic HCI reagent in a reaction vial. Toluene may be added to improve the solubility of
lipids.[10]

e |ncubation: The sealed vial is heated to facilitate the reaction. Common conditions include
heating at 80°C for 20 minutes or incubating at 45°C overnight.[10]

o Extraction: After the reaction mixture has cooled to room temperature, the FAMEs (including
methyl arachidate) are extracted. This is typically done by adding a nonpolar solvent, such
as heptane or hexane, and water. The mixture is vortexed, and the layers are allowed to
separate.

« |solation: The upper organic layer, containing the FAMES, is carefully transferred to a clean
vial. This solution can then be concentrated or directly used for analysis.

Analytical Characterization

Gas chromatography is the primary technique for the analysis of FAMESs due to their volatility
and thermal stability.[8][9]

Protocol: Gas Chromatography-Flame lonization Detection (GC-FID) Analysis

o Sample Preparation: The extracted FAME sample (from Protocol 2.1) is diluted to an
appropriate concentration (e.g., 50 ng/uL) in a suitable solvent like iso-octane.[11]

 Instrumentation: A gas chromatograph equipped with a capillary column and a Flame
lonization Detector (FID) is used.

o Column: A polar capillary column, such as one with a Carbowax-type (polyethylene glycol)
stationary phase (e.g., FAMEWAX), is typically employed for separating saturated and
unsaturated FAMEs.[8][11]

o Carrier Gas: Hydrogen or Helium is used as the carrier gas at a constant flow rate (e.g.,
1.0 mL/min).[11]
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e GC Conditions:

o Injector Temperature: Set to a high temperature, such as 250°C, to ensure rapid
volatilization of the sample.[11]

o Oven Temperature Program: A temperature gradient is used to separate the FAMEs based
on their boiling points. A typical program might start at 120°C, hold for a few seconds, and
then ramp up to 250°C.[11]

o Detector Temperature: The FID is typically maintained at a temperature higher than the
final oven temperature (e.g., 250°C).

« Injection: A small volume (e.g., 1 pL) of the prepared sample is injected into the GC system,
often using a split injection mode to avoid column overload.[11]

o Data Analysis: The retention time of the peak corresponding to methyl arachidate is
compared with that of a certified reference standard to confirm its identity. Quantification is
achieved by comparing the peak area with a calibration curve generated from standards of
known concentrations.

Spectroscopic Data:

e Mass Spectrometry (MS): In GC-MS analysis, methyl arachidate can be identified by its
characteristic mass spectrum, often showing a molecular ion peak and specific
fragmentation patterns.[12][13]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR provide structural
confirmation of the methyl ester.[14]

« Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of the ester functional
group.[14]

Visualizations
Logical Relationship: Synthesis of Methyl Arachidate
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Caption: Fischer esterification of arachidic acid to form methyl arachidate.

Experimental Workflow: FAME Analysis by GC-MS
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Caption: General workflow for the analysis of fatty acid methyl esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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